Cas no 1311279-64-7 ([4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol)

• Product Name: [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol
• CAS No: 1311279-64-7
• MF: C₁₅H₁₅F₃N₂O
• MW: 296.287614107132
• MDL: MFCD19981489
• CID: 4693759
• Update Time: 2025-06-09

[4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol Chemical and Physical Properties

Names and Identifiers

• [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol
• [4-(2-Dimethylamino-5-trifluoromethylpyridin-3-yl)phenyl]methanol

• MDL： MFCD19981489
• Inchi： 1S/C15H15F3N2O/c1-20(2)14-13(7-12(8-19-14)15(16,17)18)11-5-3-10(9-21)4-6-11/h3-8,21H,9H2,1-2H3
• InChI Key： MWSXAJPDKZWNRI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)C1C=CC(CO)=CC=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 327
• Topological Polar Surface Area: 36.4

Additional information on [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol

Introduction to [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol (CAS No. 1311279-64-7)

[4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol (CAS No. 1311279-64-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features, including a dimethylamino group and a trifluoromethyl substituent on a pyridine ring, which are attached to a phenylmethanol moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol involves multi-step reactions, typically starting from readily available starting materials such as 3-bromopyridine and dimethylamine. The key steps include the formation of the dimethylaminopyridine intermediate, followed by the introduction of the trifluoromethyl group and the final coupling with a phenylmethanol derivative. The detailed synthetic route has been extensively studied and optimized to ensure high yields and purity, making it accessible for both academic and industrial applications.

In recent years, [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol has been the subject of numerous research studies aimed at elucidating its biological properties and potential therapeutic uses. One of the most promising areas of research is its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits significant inhibitory effects on enzymes such as phosphodiesterase (PDE) and protein kinases, which are implicated in conditions like cardiovascular diseases, neurodegenerative disorders, and cancer.

The pharmacological profile of [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol has been extensively evaluated in both in vitro and in vivo models. In vitro studies have demonstrated its ability to selectively inhibit target enzymes with high potency and selectivity. These findings have been corroborated by in vivo experiments, where the compound has shown promising efficacy in animal models of various diseases. For example, it has been reported to reduce inflammation and improve cognitive function in models of Alzheimer's disease, as well as to exhibit anti-tumor activity in cancer models.

The mechanism of action of [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol is believed to be multifaceted. The dimethylamino group is thought to enhance the compound's ability to interact with specific protein targets, while the trifluoromethyl substituent contributes to its metabolic stability and bioavailability. Additionally, the phenylmethanol moiety may play a role in modulating the compound's solubility and cell permeability, which are crucial factors for its therapeutic effectiveness.

Clinical trials are currently underway to further investigate the safety and efficacy of [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings have paved the way for more advanced clinical trials, which are expected to provide more comprehensive data on its therapeutic potential.

Beyond its potential as a therapeutic agent, [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol has also found applications in other areas of research. For instance, it has been used as a tool compound in biochemical assays to study enzyme kinetics and protein-protein interactions. Its unique structural features make it an excellent candidate for structure-based drug design (SBDD) studies, where it can serve as a lead compound for the development of more potent and selective inhibitors.

In conclusion, [4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-methanol (CAS No. 1311279-64-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural characteristics and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents for various diseases.